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Compound of Interest

Compound Name: BMS-986020 sodium

Cat. No.: B10815114 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for the handling

and disposal of BMS-986020 sodium. The following procedural steps are designed to ensure

the safety of laboratory personnel and the integrity of research activities.

Compound Identification and Hazards
BMS-986020 sodium is a high-affinity lysophosphatidic acid receptor 1 (LPA1) antagonist.[1]

While a Safety Data Sheet (SDS) from one supplier classifies it as not a hazardous substance

or mixture, it is prudent to handle this potent research compound with a high degree of caution,

assuming it may have uncharacterized hazards.[2]

Physicochemical Data:

Property Value

CAS Number 1380650-53-2

Molecular Formula C29H25N2NaO5

Molecular Weight 504.51 g/mol

Personal Protective Equipment (PPE)
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The use of appropriate PPE is the primary barrier against exposure. The following PPE is

mandatory when handling BMS-986020 sodium.

PPE Requirements:

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile).
To prevent skin contact.

Eye Protection
Safety goggles with side-

shields.

To protect eyes from dust

particles and splashes.

Respiratory Protection
A suitable respirator should be

used if dust formation is likely.

To prevent inhalation of the

compound.

Body Protection
A lab coat or impervious

clothing.

To protect skin and personal

clothing from contamination.

Safe Handling Procedures
Adherence to a strict operational plan is crucial for minimizing exposure and ensuring a safe

laboratory environment.

Engineering Controls
Ventilation: All handling of BMS-986020 sodium should be conducted in a well-ventilated

area, preferably within a certified chemical fume hood or a powder containment hood to

minimize inhalation risks.[2]

Containment: For procedures with a higher risk of generating aerosols or dust, such as

weighing or preparing stock solutions, consider the use of a glove box or an isolator.

Step-by-Step Handling Protocol
Preparation:

Designate a specific area for handling BMS-986020 sodium.
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Ensure a safety shower and eyewash station are readily accessible.[2]

Prepare all necessary equipment and reagents before handling the compound.

Don the required PPE as specified in the table above.

Weighing and Solution Preparation:

Handle the solid form of the compound with care to avoid generating dust.

When preparing solutions, slowly add the solvent to the solid to prevent splashing.

Keep containers with the compound tightly sealed when not in use.

Post-Handling:

Thoroughly decontaminate all surfaces and equipment after use.

Remove PPE carefully to avoid self-contamination and dispose of it in the designated

waste stream.

Wash hands thoroughly with soap and water after completing work and before leaving the

laboratory.

Emergency Procedures
In the event of an exposure or spill, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Protocol[2]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek medical

attention.

Skin Contact

Remove contaminated clothing and rinse the

affected skin area thoroughly with water. Seek

medical attention if irritation develops.

Inhalation

Move the exposed person to fresh air. If

breathing is difficult, provide respiratory support.

Seek medical attention.

Ingestion

Do not induce vomiting. Wash out the mouth

with water and seek immediate medical

attention.

Accidental Release Measures
Small Spills:

Wear full PPE.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a sealed container for disposal.

Clean the spill area with an appropriate decontaminating solution.

Large Spills:

Evacuate the area.

Prevent the substance from entering drains or waterways.

Contact your institution's environmental health and safety (EHS) department for

assistance with cleanup.
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Disposal Plan
Proper disposal of BMS-986020 sodium and any contaminated materials is essential to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation
Solid Waste: All solid waste contaminated with BMS-986020 sodium (e.g., unused

compound, contaminated PPE, weighing paper) should be collected in a dedicated, sealed,

and clearly labeled hazardous waste container.

Liquid Waste: Solutions containing BMS-986020 sodium should be collected in a separate,

sealed, and labeled hazardous waste container. Do not dispose of solutions down the drain.

Sharps: Any sharps (e.g., needles, pipette tips) contaminated with the compound should be

placed in a designated, puncture-resistant sharps container for hazardous waste.

Disposal Procedure
Collect all waste in appropriately labeled and sealed containers.

Follow your institution's specific procedures for the disposal of chemical waste.

Contact your EHS department to arrange for the pickup and disposal of the hazardous waste

in accordance with local, state, and federal regulations. For cytotoxic compounds, high-

temperature incineration is often the required disposal method.

Visual Workflow Diagrams
The following diagrams illustrate the key procedural workflows for handling and disposing of

BMS-986020 sodium.
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Caption: Workflow for Safe Handling of BMS-986020 Sodium.
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Caption: Waste Disposal Workflow for BMS-986020 Sodium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. BMS-986020 (sodium) - MedChem Express [bioscience.co.uk]

2. file.glpbio.com [file.glpbio.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
BMS-986020 Sodium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10815114#personal-protective-equipment-for-
handling-bms-986020-sodium]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b10815114?utm_src=pdf-body-img
https://www.benchchem.com/product/b10815114?utm_src=pdf-body
https://www.benchchem.com/product/b10815114?utm_src=pdf-custom-synthesis
https://www.bioscience.co.uk/product~962378
https://file.glpbio.com/quotepdf/sds.php?token=5xBcUXHvPuUEXpsPwHr0r5xCTnq5d3WcLjAL92wq7o5UjAYuFYvu99uK5HzNRitYawMyfhoHekViN9fj3cxMqIa77LkGGfbCJhHIai0RcUBz3GYHV9Vkbu9iVcieFOo3VxGJ0glewjjHr
https://www.benchchem.com/product/b10815114#personal-protective-equipment-for-handling-bms-986020-sodium
https://www.benchchem.com/product/b10815114#personal-protective-equipment-for-handling-bms-986020-sodium
https://www.benchchem.com/product/b10815114#personal-protective-equipment-for-handling-bms-986020-sodium
https://www.benchchem.com/product/b10815114#personal-protective-equipment-for-handling-bms-986020-sodium
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10815114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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